From CdPb8(SeO3)4Br10 to Pb3(TeO3)Br4: the first tellurite bromide exhibiting an SHG response and mid-IR transparency†
Inorganic Chemistry Frontiers Pub Date: 2023-11-01 DOI: 10.1039/D3QI01937C
Abstract
Herein, we report two new selenite/tellurite bromide compounds, namely, CdPb8(SeO3)4Br10 and Pb3(TeO3)Br4. The former crystallized in a centrosymmetric space group, while the latter is a non-centrosymmetric compound. Specifically, CdPb8(SeO3)4Br10 demonstrates high thermal stability (425 °C) and a wide optical transparency window (0.33–6.5 μm), while Pb3(TeO3)Br4 exhibits an second harmonic generation response approximately equivalent to that of KDP, appropriate birefringence (0.095@532 nm and 0.066@1064 nm), wide optical transparency window (0.33–6.5 μm) and high thermal stability (522 °C). These results indicated that lead tellurite bromides could be promising nonlinear optical material systems in the mid-IR wavelength.
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Journal Name：Inorganic Chemistry Frontiers
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